Cas no 7468-03-3 (3-[3-(dimethylamino)propyl]-1,1-dimethyl-3-phenylpiperidinium)

• Product name: 3-[3-(dimethylamino)propyl]-1,1-dimethyl-3-phenylpiperidinium
• CAS No: 7468-03-3
• MF: C₁₈H₃₁N₂+
• MW: 275.45214
• CID: 979815
• PubChem ID: 24200715

3-[3-(dimethylamino)propyl]-1,1-dimethyl-3-phenylpiperidinium Chemical and Physical Properties

Names and Identifiers

• 3-[3-(dimethylamino)propyl]-1,1-dimethyl-3-phenylpiperidinium
• 3-[3-(Dimethylamino)propyl]-1,1-dimethyl-3-phenylpiperidin-1-ium iodide
• 7468-03-3
• NSC400723
• NSC-400723
• DTXSID80639453
• 3-(1,1-Dimethyl-3-phenyl-2,4,5,6-tetrahydropyridin-3-yl)-n,n-dimethyl-propan-1-amine
• DS-004491

• Inchi： InChI=1S/C18H31N2.HI/c1-19(2)14-8-12-18(17-10-6-5-7-11-17)13-9-15-20(3,4)16-18;/h5-7,10-11H,8-9,12-16H2,1-4H3;1H/q+1;/p-1
• InChI Key： WYMQZVCKQSINIF-UHFFFAOYSA-M
• SMILES： CN(C)CCCC1(CCC[N+](C1)(C)C)C2=CC=CC=C2.[I-]

Computed Properties

• Exact Mass: 275.24893
• Monoisotopic Mass: 402.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 3.24